1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl 3-(trifluoromethyl)benzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a pyridine ring (a six-membered ring with five carbon atoms and one nitrogen atom), a piperidine ring (a six-membered ring with five carbon atoms and one nitrogen atom), and multiple trifluoromethyl groups (a carbon atom bonded to three fluorine atoms and one other carbon atom). These functional groups could potentially confer a variety of chemical properties to the molecule .
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, likely involves a complex three-dimensional arrangement of atoms. The presence of the pyridine and piperidine rings suggests that the molecule may have a rigid, cyclic structure. The trifluoromethyl groups could add electron-withdrawing character to the molecule, potentially affecting its reactivity .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its exact molecular structure. The pyridine ring is often involved in nucleophilic substitution reactions, while the piperidine ring can participate in a variety of reactions due to the presence of a secondary amine. The trifluoromethyl groups can also influence the compound’s reactivity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the types and locations of functional groups, and the presence of any charges or polar bonds .Scientific Research Applications
Synthesis and Chemical Properties
- A study by Khlebnikov et al. (2018) focused on using a trifluoromethyl-containing building block for preparing trifluoromethyl-substituted aminopyrroles. The process involved hydrogenation and methylation/hydrazinolysis steps to form various related compounds, demonstrating a pathway for synthesizing similar structures (Khlebnikov et al., 2018).
Application in Imaging and Radioligands
- Vandecapelle et al. (2001) evaluated a potential SPECT 5-HT(1A) radioligand structurally related to the compound . The study involved in vivo experiments in rats, providing insights into the biodistribution and potential imaging applications of similar trifluoromethyl-pyridinyl-piperidinyl compounds (Vandecapelle et al., 2001).
Reactions and Transformations
- Research by Cottet et al. (2004) explored the metalation and functionalization of chloro-, bromo-, and iodo(trifluoromethyl)pyridines. The study is relevant for understanding the chemical reactions and transformations that similar compounds can undergo, aiding in the development of various derivatives (Cottet et al., 2004).
Potential in Drug Development
- Yamamoto et al. (2016) designed a novel glycine transporter 1 (GlyT1) inhibitor by superposing different chemotypes, including a similar trifluoromethyl-pyridinyl-piperidinyl structure. This demonstrates the compound's potential role in the development of inhibitors with significant pharmacological properties (Yamamoto et al., 2016).
Gene Expression Studies
- Palanki et al. (2000) investigated the structure-activity relationship of a compound structurally related to 1-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-4-piperidinyl 3-(trifluoromethyl)benzenecarboxylate. The study focused on improving potential oral bioavailability and examined cell-based activity, demonstrating the compound's role in gene expression studies (Palanki et al., 2000).
Mechanism of Action
Properties
IUPAC Name |
[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl] 3-(trifluoromethyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClF6N2O2/c20-15-9-13(19(24,25)26)10-27-16(15)28-6-4-14(5-7-28)30-17(29)11-2-1-3-12(8-11)18(21,22)23/h1-3,8-10,14H,4-7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVCRNBUESCNOSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC(=O)C2=CC(=CC=C2)C(F)(F)F)C3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClF6N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.